4-(2-fluorophenyl)-2-(4-methoxybenzyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 4-(2-fluorophenyl)-2-[(4-methoxyphenyl)methyl]-5-methyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C17H16FN3O2/c1-12-19-20(11-13-7-9-14(23-2)10-8-13)17(22)21(12)16-6-4-3-5-15(16)18/h3-10H,11H2,1-2H3
• InChI Key: MHWMTTNJOQCTKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)N1C2=CC=CC=C2F)CC3=CC=C(C=C3)OC
• Molecular Formula: C17H16FN3O2
• Molecular Weight: 313.33 g/mol
• CAS No.: 860784-84-5

Description

The compound 4-(2-fluorophenyl)-2-(4-methoxybenzyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one belongs to the 1,2,4-triazol-3-one class, a heterocyclic scaffold renowned for its pharmacological versatility . Key structural features include:

• 2-Fluorophenyl group: Enhances metabolic stability and binding affinity via halogen interactions .
• 4-Methoxybenzyl substituent: Provides electron-donating effects, improving solubility and modulating target interactions .
• Methyl group at position 5: Reduces steric hindrance while maintaining molecular rigidity .

The 1,2,4-triazole nucleus is pivotal in antimicrobial, antifungal, and anticancer agents, with substituents dictating specificity and potency . This compound’s design leverages fluorinated and methoxy groups to optimize bioavailability and activity, as seen in related derivatives .

Biological Activity

The compound 4-(2-fluorophenyl)-2-(4-methoxybenzyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one is a member of the triazole family, which has garnered attention due to its diverse biological activities. This article explores its biological activity, focusing on its antimicrobial, antifungal, and potential anticancer properties, supported by various research findings and case studies.

Chemical Structure and Properties

This compound has the molecular formula $C_{17}H_{16}FN_3O_2$ and features a triazole ring that is often associated with significant biological activity. The presence of fluorine and methoxy groups enhances its pharmacological profile by influencing lipophilicity and bioavailability.

Antimicrobial Activity

Recent studies have shown that triazole derivatives exhibit notable antimicrobial properties. Specifically, the compound has been evaluated for its effectiveness against various bacterial strains.

• Case Study : In a study focused on the synthesis of new triazole derivatives, compounds similar to this one demonstrated significant antibacterial activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 32 to 64 µg/mL . The structural modifications in these compounds were found to play a crucial role in enhancing their activity.

Antifungal Activity

The antifungal potential of this compound has also been explored.

• Research Findings : A related study indicated that compounds with similar structural motifs showed moderate antifungal activity against Candida albicans, with an MIC value of 62.5 µg/mL for derivatives featuring a methoxyphenyl moiety . This suggests that the methoxy group may contribute to the compound's efficacy against fungal pathogens.

Anticancer Activity

Emerging evidence suggests that triazole derivatives can possess anticancer properties.

Understanding the mechanisms through which this compound exerts its biological effects is crucial for its development as a therapeutic agent.

• Molecular Docking Studies : Computational studies have suggested that triazole derivatives can interact with key enzymes involved in bacterial cell wall synthesis and fungal ergosterol biosynthesis. This interaction potentially disrupts cellular functions leading to microbial death .

Data Summary Table

Biological Activity	Test Organism/Cell Line	MIC (µg/mL)	Reference
Antibacterial	Staphylococcus aureus	32 - 64
Antibacterial	Escherichia coli	32 - 64
Antifungal	Candida albicans	62.5
Anticancer	Various cancer cell lines	Varies

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Compound Name	Key Substituents	Biological Activity	Synthesis Yield	Key Findings	References
6f : 2-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]-4-[(Z)-2-(2-hydroxyphenyl)vinyl]-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one	2-Fluorophenylpiperazine, hydroxyphenylvinyl	Antimicrobial (Gram± bacteria, fungi)	91%	High yield; C=O/C=N stretches (IR: 1,708–1,595 cm⁻¹) correlate with activity
GSK2194069 : (S)-4-(4-(Benzofuran-6-yl)phenyl)-5-((1-(cyclopropanecarbonyl)pyrrolidin-3-yl)methyl)-2-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one	Benzofuran, cyclopropanecarbonyl	Fatty acid synthase imaging probe	N/A	Used in PET imaging; benzofuran enhances lipophilicity
4-(4-Chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one	4-Chlorophenyl, 4-methoxyphenyl	Antifungal, antibiotic	N/A	Thiol derivatives (e.g., cesium thiolate) show reactivity for further functionalization
5-(4-Chlorobenzyl)-4-[2-(1H-indol-3-yl)ethyl]-2,4-dihydro-3H-1,2,4-triazol-3-one	Chlorobenzyl, indole	Antimicrobial	48–81%	Bulky chlorobenzyl group increases steric hindrance, reducing binding efficiency
4,5-Dihydro-3-methyl-1-(4-chloro-2-fluorophenyl)-4-difluoromethyl-1,2,4-triazol-5-(1H)-one	Difluoromethyl, chloro-fluorophenyl	Herbicidal (carfentrazone-ethyl precursor)	75.7%	Fluorination optimizes herbicidal potency; industrial-scale synthesis feasible

Key Comparative Insights

• Substituent Effects :

  • Fluorinated groups (e.g., 2-fluorophenyl in 6f vs. chloro-fluorophenyl in herbicidal derivatives) enhance target affinity and metabolic stability .
  • Methoxy vs. benzofuran : Methoxy improves water solubility (e.g., target compound), whereas benzofuran (GSK2194069) increases lipophilicity for blood-brain barrier penetration .
  • Bulkier groups (e.g., chlorobenzyl in ) reduce antimicrobial efficacy compared to smaller substituents like methyl .

• Synthetic Efficiency :

  • Microwave-assisted Mannich reactions (e.g., 6f ) achieve >90% yields, outperforming conventional methods (e.g., 48–81% in ) .
  • Herbicidal derivatives prioritize scalable fluorination techniques (75.7% yield) over complex functionalization .
• Biological Activity: Antimicrobial activity correlates with C=O/C=N groups (IR data) and electron-donating substituents (e.g., methoxy) . Fluorinated triazolones (e.g., target compound) likely exhibit broader-spectrum activity than non-halogenated analogues .

Research Findings and Implications

• Pharmacological Potential: The target compound’s fluorophenyl and methoxybenzyl groups position it as a candidate for antimicrobial or anticancer applications, leveraging triazole’s proven scaffold .
• Synthetic Challenges : Methoxybenzyl incorporation may require optimized protection/deprotection steps to avoid side reactions, unlike simpler alkyl/aryl derivatives .

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for 4-(2-fluorophenyl)-2-(4-methoxybenzyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one?

• Methodology : The compound can be synthesized via cyclocondensation of substituted hydrazine derivatives with carbonyl compounds. For example, refluxing 4-amino-3,5-bis(2,4-dichlorophenoxy)-1,2,4-triazole with substituted benzaldehydes in ethanol and glacial acetic acid (4–5 drops) for 4 hours under reflux, followed by solvent evaporation and crystallization (e.g., ethanol/water mixtures) yields triazolone derivatives . Purification via recrystallization (e.g., ethanol) achieves yields of 37–81%, with melting points typically between 147–248°C .

Q. How is the structural characterization of this compound performed?

• Methodology : Use a combination of spectroscopic techniques:

• IR spectroscopy : Confirms functional groups (e.g., C=O stretch at ~1700 cm⁻¹ for the triazolone ring) .
• NMR (¹H/¹³C) : Identifies substituent environments (e.g., 4-methoxybenzyl protons at δ 3.8 ppm for OCH₃ and aromatic protons in the 6.8–7.5 ppm range) .
• Mass spectrometry : Validates molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns .
• X-ray crystallography (if crystalline): Resolves bond lengths/angles, as seen in structurally similar triazolones (e.g., C–C bond precision <0.005 Å) .

Q. What preliminary biological activities have been reported for this compound?

• Methodology : Screen for antimicrobial activity using agar diffusion or microdilution assays against Gram-positive (e.g., Bacillus subtilis) and Gram-negative bacteria (e.g., E. coli), and fungi (e.g., Candida albicans). Compare inhibition zones or MIC values to standard drugs (e.g., fluconazole). Triazole derivatives often exhibit moderate-to-high antifungal activity due to membrane interaction or enzyme inhibition .

Advanced Research Questions

Q. How can density functional theory (DFT) predict the electronic properties and reactivity of this compound?

• Methodology : Employ hybrid functionals (e.g., B3LYP) with exact exchange terms to calculate:

• HOMO-LUMO gaps : Predicts charge-transfer behavior (average error ~2.4 kcal/mol for thermochemical properties) .
• Electrostatic potential maps : Highlights nucleophilic/electrophilic regions (e.g., fluorine and methoxy substituents influence electron density) .
• Correlation-energy analysis : Use Colle-Salvetti-type functionals to model non-covalent interactions (e.g., π-stacking of the 4-methoxybenzyl group) .

Q. How do substituents (e.g., 2-fluorophenyl vs. 4-chlorophenyl) affect structure-activity relationships (SAR) in related triazolones?

• Methodology :

• Comparative synthesis : Replace the 2-fluorophenyl group with halogens (Cl, Br) or electron-donating groups (e.g., OCH₃) and test bioactivity .
• Data analysis : Correlate logP values (lipophilicity) with antimicrobial efficacy. Fluorine enhances membrane permeability, while methoxy groups improve solubility .
• Molecular docking : Simulate binding to target enzymes (e.g., α-amylase) to identify critical substituent-enzyme interactions (e.g., hydrogen bonding with fluorine) .

Q. How can contradictory biological data (e.g., varying MIC values across studies) be resolved?

• Methodology :

• Standardize assays : Use CLSI guidelines for consistent inoculum preparation and endpoint determination .
• Control experiments : Include reference strains (e.g., Staphylococcus aureus ATCC 25923) to validate assay conditions .
• Statistical analysis : Apply ANOVA or Tukey’s test to assess significance of activity differences between substituents .